Cas no 2639427-59-9 (Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate)

• Product Name: Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• CAS No: 2639427-59-9
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5641362
• PubChem ID: 165901958
• Update Time: 2025-07-23

Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782596
• 2639427-59-9
• tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate
• Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(17)13-9-16-8-10-7-11(18-4)5-6-12(10)13/h5-7,13,16H,8-9H2,1-4H3
• InChI Key： LNAIUZUUPVLNAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate

Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 2639427-59-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 2639427-59-9) stands out as a compound of significant interest. This molecule, often abbreviated for convenience, belongs to the tetrahydroisoquinoline family, a class of compounds renowned for their diverse biological activities and applications in drug discovery. The presence of a methoxy group and a tert-butyl ester moiety in its structure further enhances its utility in synthetic chemistry and medicinal chemistry.

The tetrahydroisoquinoline scaffold is a privileged structure in drug design, frequently found in alkaloids and pharmacologically active molecules. Researchers are increasingly focusing on derivatives like Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate due to their potential in addressing modern healthcare challenges, such as neurodegenerative diseases and metabolic disorders. The compound's CAS No. 2639427-59-9 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the key reasons for the growing attention toward this compound is its role as an intermediate in the synthesis of more complex molecules. For instance, the tert-butyl ester group is a common protecting group in organic synthesis, allowing chemists to manipulate other functional groups without unwanted side reactions. This feature is particularly valuable in the development of small-molecule therapeutics, a hot topic in current pharmaceutical research. Users searching for "tetrahydroisoquinoline derivatives" or "tert-butyl ester applications" will find this compound highly relevant to their queries.

Another aspect driving interest in Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is its potential role in central nervous system (CNS) drug development. The tetrahydroisoquinoline core is structurally similar to many neurotransmitters, making it a promising candidate for targeting neurological pathways. Recent studies have explored its derivatives for applications in neuroprotection and cognitive enhancement, areas that are gaining traction due to the rising prevalence of conditions like Alzheimer's disease.

From a synthetic chemistry perspective, the methoxy group in this compound offers additional versatility. It can participate in various chemical transformations, such as demethylation or electrophilic aromatic substitution, enabling the creation of diverse analogs. This flexibility aligns with the current trend in fragment-based drug discovery, where small, modifiable fragments are used to build larger, more potent molecules. Searches for "methoxy group in drug design" or "tetrahydroisoquinoline synthesis" often lead to discussions involving this compound.

In addition to its pharmaceutical applications, Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate is also of interest in material science. Its aromatic and heterocyclic structure can contribute to the development of novel organic materials with unique electronic properties. This dual applicability in both life sciences and material sciences makes it a compound worth watching in interdisciplinary research.

To summarize, Tert-butyl 7-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylate (CAS No. 2639427-59-9) is a multifaceted compound with broad relevance in modern chemistry and drug development. Its structural features, including the tetrahydroisoquinoline core, methoxy group, and tert-butyl ester, make it a valuable building block for researchers tackling some of today's most pressing scientific challenges. Whether you're exploring CNS drug candidates or organic synthesis strategies, this compound offers a wealth of opportunities for innovation.